N-(5-(4-bromophenyl)-1,3,4-thiadiazol-2-yl)-2,5-dichlorobenzamide

• IUPAC Name: N-[5-(4-bromophenyl)-1,3,4-thiadiazol-2-yl]-2,5-dichlorobenzamide
• InChI: InChI=1S/C15H8BrCl2N3OS/c16-9-3-1-8(2-4-9)14-20-21-15(23-14)19-13(22)11-7-10(17)5-6-12(11)18/h1-7H,(H,19,21,22)
• InChI Key: WOQIZQYCYBOFFH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NN=C(S2)NC(=O)C3=C(C=CC(=C3)Cl)Cl)Br
• Molecular Formula: C15H8BrCl2N3OS
• Molecular Weight: 429.1 g/mol

Description

“N-(5-(4-bromophenyl)-1,3,4-thiadiazol-2-yl)-2,5-dichlorobenzamide” is a complex organic compound. Unfortunately, there is limited information available about this specific compound.

Scientific Research Applications

Antimicrobial Agents

The synthesized compound N-{4-[(4-bromophenyl)sulfonyl]benzoyl}-L-valine has shown promising antimicrobial activity. It effectively combats bacterial and fungal strains, making it a potential candidate for developing novel antimicrobial agents. .

Antioxidant Properties

Antioxidants play a crucial role in protecting cells from oxidative damage. The compound N-{4-[(4-bromophenyl)sulfonyl]benzoyl}-L-valine was evaluated for its antioxidant effect using assays such as DPPH (1,1-diphenyl-2-picrylhydrazyl), ABTS (2,2’-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)), and ferric reducing power. .

Drug Design

The scaffold containing the diphenyl sulfone moiety found in this compound holds promise for drug design. Researchers can explore modifications around this core structure to develop novel pharmaceutical agents. .

Alternative Toxicity Testing

Toxicity assessment is critical during drug development. The compound N-{4-[(4-bromophenyl)sulfonyl]benzoyl}-L-valine was tested for toxicity using freshwater cladoceran Daphnia magna Straus. .

Liquid Crystal Polymers

3-(4-Bromophenyl)-5-(4-hydroxyphenyl)isoxazole: serves as a key intermediate in the synthesis of liquid crystal polymers. .

Active Pharmaceutical Ingredients

5-(4-Bromophenyl)isoxazole: is used as an active pharmaceutical ingredient. .

Mechanism of Action

Target of Action

Similar compounds have been known to target various enzymes and receptors in the body, affecting their function and leading to a range of biological effects .

Mode of Action

This can result in changes to cellular processes, leading to the observed effects of the compound .

Biochemical Pathways

Similar compounds have been known to affect a variety of biochemical pathways, including those involved in cell signaling, metabolism, and gene expression . The downstream effects of these changes can include alterations in cell growth, differentiation, and survival.

Pharmacokinetics

The compound’s bioavailability would be influenced by these properties, as well as factors such as its solubility, stability, and the presence of transport proteins .

Result of Action

Similar compounds have been known to induce a range of effects at the molecular and cellular level, including changes in enzyme activity, alterations in cell signaling pathways, and effects on cell growth and survival .

Action Environment

Environmental factors can influence the action, efficacy, and stability of N-(5-(4-bromophenyl)-1,3,4-thiadiazol-2-yl)-2,5-dichlorobenzamide. These factors can include the pH and temperature of the environment, the presence of other molecules, and the specific characteristics of the target cells or tissues .